Sorption-spectroscopic and test methods for the determination of metal ions on the solid-phase of ion-exchange materials
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC2000v069n03ABEH000538
Abstract
Data on sorption-spectroscopic and test methods for the determination of metal ions on the solid-phase of ion-exchange materials published over the past decade are reviewed. The advantages and disadvantages of ion-exchange materials are discussed. The detection limits and selectivity of these techniques are described. The bibliography includes 151 references.
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